Cas no 32100-03-1 (Benzenemethanaminium,N,N,N-trimethyl-4-(phenylmethyl)-, iodide (1:1))
32100-03-1 structure
Product Name:Benzenemethanaminium,N,N,N-trimethyl-4-(phenylmethyl)-, iodide (1:1)
CAS No:32100-03-1
MF:C17H22IN
MW:367.267756938934
CID:317015
PubChem ID:24188959
Update Time:2025-04-19
Benzenemethanaminium,N,N,N-trimethyl-4-(phenylmethyl)-, iodide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanaminium,N,N,N-trimethyl-4-(phenylmethyl)-, iodide (1:1)
- DTXSID90637521
- NSC-81114
- NSC81114
- (4-Benzylphenyl)-N,N,N-trimethylmethanaminium iodide
- 32100-03-1
-
- Inchi: 1S/C17H22N.HI/c1-18(2,3)14-17-11-9-16(10-12-17)13-15-7-5-4-6-8-15;/h4-12H,13-14H2,1-3H3;1H/q+1;/p-1
- InChI Key: VKMUFSPCCIODRR-UHFFFAOYSA-M
- SMILES: [I-].[N+](C)(C)(C)CC1C=CC(CC2C=CC=CC=2)=CC=1
Computed Properties
- Exact Mass: 240.17536
- Monoisotopic Mass: 367.07970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 227
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzenemethanaminium,N,N,N-trimethyl-4-(phenylmethyl)-, iodide (1:1) Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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